Cas no 1211589-12-6 (5-cyanothiophene-3-carboxylic acid)

• Product Name: 5-cyanothiophene-3-carboxylic acid
• CAS No: 1211589-12-6
• MF: C₆H₃NO₂S
• MW: 153.158519983292
• MDL: MFCD24039088
• CID: 4578046
• PubChem ID: 82686511
• Update Time: 2024-03-01

5-cyanothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyanothiophene-3-carboxylic acid
• 3-Thiophenecarboxylic acid, 5-cyano-

• MDL： MFCD24039088
• Inchi： 1S/C6H3NO2S/c7-2-5-1-4(3-10-5)6(8)9/h1,3H,(H,8,9)
• InChI Key： PVVSPMNBTVRMFC-UHFFFAOYSA-N
• SMILES： C1SC(C#N)=CC=1C(O)=O

Computed Properties

• Exact Mass: 152.98844951g/mol
• Monoisotopic Mass: 152.98844951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids